Cas no 873072-42-5 (1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-methyl-, methyl ester)

• Product Name: 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-methyl-, methyl ester
• CAS No: 873072-42-5
• MF: C₈H₈N₂O₂S
• MW: 196.226320266724
• CID: 1874484
• PubChem ID: 44405982
• Update Time: 2025-06-30

1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-methyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-methyl-, methyl ester
• methyl 3-methyl-1H-thieno[2,3-c]pyrazole-5-carboxylate
• BDBM50175248
• SCHEMBL14163466
• 873072-42-5
• EN300-248442
• CHEMBL200586
• methyl 3-methyl-2H-thieno[2,3-c]pyrazole-5-carboxylate

• Inchi： 1S/C8H8N2O2S/c1-4-5-3-6(8(11)12-2)13-7(5)10-9-4/h3H,1-2H3,(H,9,10)
• InChI Key： MWEIZALZQKSIDX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)OC)=CC2C1=NNC=2C

Computed Properties

• Exact Mass: 196.031
• Monoisotopic Mass: 196.031
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 83.2A^2
• XLogP3: 2.2

Additional information on 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-methyl-, methyl ester

1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-methyl-, methyl ester (CAS No. 873072-42-5)

The compound 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-methyl-, methyl ester (CAS No. 873072-42-5) is a structurally complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of thienopyrazole derivatives, which have garnered attention in recent years due to their unique electronic properties and biological activities. The thienopyrazole framework is a fused bicyclic system consisting of a pyrazole ring and a thiophene ring, which contributes to its aromaticity and stability. The presence of the methyl ester group at the 5-position of the pyrazole ring further enhances its functional versatility.

Recent studies have highlighted the importance of thienopyrazole derivatives in drug discovery, particularly in the development of anti-inflammatory, anticancer, and antimicrobial agents. The methyl ester functional group in this compound plays a crucial role in modulating its pharmacokinetic properties, such as absorption and bioavailability. Researchers have explored the synthesis of this compound through various methodologies, including one-pot multi-component reactions and microwave-assisted synthesis, which have significantly improved the efficiency and scalability of production.

The CAS No. 873072-42-5 compound has also been investigated for its potential as a building block in organic synthesis. Its ability to undergo diverse transformations, such as nucleophilic substitutions and cross-coupling reactions, makes it a valuable intermediate in the construction of more complex molecular architectures. For instance, the incorporation of this compound into polymer frameworks has been explored for applications in optoelectronics and sensor technologies.

In terms of biological activity, 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-methyl-, methyl ester has shown promising results in preclinical studies targeting inflammatory diseases. Its anti-inflammatory effects are attributed to its ability to inhibit key enzymes involved in the inflammatory cascade, such as cyclooxygenase (COX) and lipoxygenase (LOX). Furthermore, recent research has demonstrated its potential as an anticancer agent by selectively inducing apoptosis in cancer cells while sparing normal cells.

The synthesis of this compound involves a series of well-established organic reactions. The core thienopyrazole ring system is typically formed through a [4+1] cycloaddition reaction between an alkyne and an amine derivative under thermal or catalytic conditions. The subsequent introduction of the methyl ester group is achieved via esterification reactions using appropriate carboxylic acids or their derivatives.

From an environmental perspective, the development of sustainable synthetic routes for CAS No. 873072-42-5 is a growing area of interest. Green chemistry principles are being increasingly applied to minimize waste generation and reduce energy consumption during production. For example, solvent-free synthesis methods and catalytic systems are being explored to enhance the eco-friendliness of this compound's manufacturing process.

In conclusion, 1H-Thieno[2,3-c]pyrazole-5-carboxylic acid, 3-methyl-, methyl ester (CAS No. 873072-42-5) represents a versatile and promising molecule with applications spanning drug discovery, materials science, and organic synthesis. Its unique structural features and functional groups make it a valuable tool for researchers across various disciplines. As ongoing research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in advancing scientific innovation.